Cas no 2228915-50-0 (1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol
• CAS No: 2228915-50-0
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6300668
• PubChem ID: 165714208
• Update Time: 2025-07-20

1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol
• 2228915-50-0
• EN300-1744613

• Inchi： 1S/C10H14FNO/c1-7-4-3-5-8(11)9(7)10(2,13)6-12/h3-5,13H,6,12H2,1-2H3
• InChI Key： PLTGAMQECRAUAI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C)(CN)O

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol

Comprehensive Overview of 1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol (CAS No. 2228915-50-0)

1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol, identified by its CAS number 2228915-50-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of amino alcohols, which are known for their versatile applications in drug development and synthesis. The presence of both amino and hydroxyl functional groups in its structure makes it a valuable intermediate for designing bioactive molecules. Researchers are particularly interested in its potential role in central nervous system (CNS) therapeutics, given its structural similarity to other pharmacologically active compounds.

The compound's unique 2-fluoro-6-methylphenyl moiety contributes to its distinct chemical properties, including enhanced stability and bioavailability. In recent years, the demand for fluorinated aromatic compounds has surged due to their ability to improve drug efficacy and metabolic resistance. This aligns with the growing trend in precision medicine, where tailored molecular designs are critical for targeting specific biological pathways. 1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol is often discussed in the context of structure-activity relationship (SAR) studies, as its modifications could lead to novel therapeutic agents.

From a synthetic chemistry perspective, the compound's propan-2-ol backbone offers flexibility for further derivatization. Its synthesis typically involves multi-step reactions, including Grignard additions and reductive amination, which are well-documented in peer-reviewed literature. The inclusion of a fluoro substituent at the ortho position of the phenyl ring is a strategic choice, as it can influence the compound's electronic and steric properties. Such design considerations are pivotal in medicinal chemistry, where small structural changes can significantly alter biological activity.

In the realm of drug discovery, 1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol is frequently explored for its potential as a dopamine receptor modulator. This is particularly relevant given the rising prevalence of neurodegenerative disorders and the need for innovative treatments. The compound's ability to cross the blood-brain barrier (BBB) is another area of active investigation, as it could pave the way for CNS-targeted therapies. Additionally, its chiral center at the propan-2-ol position opens avenues for enantioselective synthesis, which is crucial for developing optically pure pharmaceuticals.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are also of interest to researchers. These parameters are essential for predicting its ADME (absorption, distribution, metabolism, and excretion) profile, a critical aspect of preclinical development. Furthermore, the integration of computational chemistry tools has enabled virtual screening of 1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol derivatives, accelerating the identification of promising candidates for further testing.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science. Its fluorinated aromatic structure could be leveraged to design advanced polymer additives or liquid crystals. The versatility of amino alcohols in catalysis and asymmetric synthesis further underscores its utility in green chemistry initiatives. As sustainability becomes a focal point in chemical industries, compounds like 1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol are likely to play a pivotal role in developing eco-friendly processes.

In summary, 1-amino-2-(2-fluoro-6-methylphenyl)propan-2-ol (CAS No. 2228915-50-0) represents a compelling subject of study across multiple scientific disciplines. Its structural features, combined with its potential applications in drug discovery, material science, and catalysis, make it a valuable asset for researchers. As the scientific community continues to explore its properties and derivatives, this compound is poised to contribute significantly to advancements in precision medicine and sustainable chemistry.